Isopropyl 3-cyclopentyl-1-methyl-1H-indole-6-carboxylate

• CAS RN: 1253789-90-0
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.387
• IUPAC Name: propan-2-yl 3-cyclopentyl-1-methylindole-6-carboxylate
• InChI: InChI=1S/C18H23NO2/c1-12(2)21-18(20)14-8-9-15-16(13-6-4-5-7-13)11-19(3)17(15)10-14/h8-13H,4-7H2,1-3H3
• InChI Key: UQQPAWZVYVDUQH-UHFFFAOYSA-N
• SMILES: CC(C)OC(=O)C1=CC2=C(C=C1)C(=CN2C)C3CCCC3
• synonyms: isopropyl 3-cyclopentyl-1-methyl-1H-indole-6-carboxylate

Description

Isopropyl 3-cyclopentyl-1-methyl-1H-indole-6-carboxylate, also known as Isopropyl 3-cyclopentyl-1-methyl-1H-indole-6-carboxylate, is a useful research compound. Its molecular formula is C18H23NO2 and its molecular weight is 285.387. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of methyl 3-cyclopentyl-1-methyl-1H-indole-6-carboxylate (50.0 g, 0.194 mol) and lithium isopropoxide (16.2 g, 95%, 0.233 mol) in 2-propanol was stirred at 65±5° C. for at least 30 min for complete trans-esterification. The batch was cooled to 40±5° C. and water (600 g) was added at a rate to maintain the batch temperature at 40±5° C. After addition, the mixture was cooled to 20-25° C. over 2±0.5 h and held at 20-25° C. for at least 1 h. The batch was filtered and rinsed with 28 wt % 2-propanol in water (186 g), and water (500 g). The wet cake was dried in vacuo (≦200 Torr) at 40-45° C. until the water content was ≦0.5% to give isopropyl 3-cyclopentyl-1-methyl-1H-indole-6-carboxylate (52.7 g, 95% yield) in 99.2 A % (240 nm).